Thorium selenide

• CAS No.: 60763-24-8
• Molecular Formula: Se2Th
• Molecular Weight: 389.98 g/mol
• IUPAC Name: bis(selanylidene)thorium
• InChI: InChI=1S/2Se.Th
• InChI Key: CDRIOKBKMKFSNO-UHFFFAOYSA-N
• Canonical SMILES: [Se]=[Th]=[Se]

Description

Thorium selenide is an inorganic compound with the chemical formula ThSe₂. It is one of the selenides of thorium and was first obtained in 1896 through the reaction of thorium carbide and selenium vapor . This compound is known for its dark purple-grey appearance and has a molar mass of 389.980 g·mol⁻¹ .

Preparation Methods

Thorium selenide can be prepared by the high-temperature reaction of thorium and selenium:

$$\text{Th} + 2\text{Se} \rightarrow \text{ThSe}_2$$Th+2Se→ThSe2​

It can also be obtained by the thermal decomposition of phenylselenol thorium pyridine compound . Industrial production methods typically involve these high-temperature reactions to ensure the purity and stability of the compound.

Chemical Reactions Analysis

Thorium selenide undergoes various types of chemical reactions, including:

Oxidation: this compound can be oxidized to form thorium oxide and selenium dioxide.

Reduction: It can be reduced back to thorium and selenium under specific conditions.

Substitution: This compound can participate in substitution reactions where selenium atoms are replaced by other chalcogen atoms like sulfur or tellurium.

Common reagents used in these reactions include oxidizing agents like oxygen or sulfur dioxide and reducing agents like hydrogen gas. The major products formed from these reactions are thorium oxide, selenium dioxide, and other thorium chalcogenides .

Scientific Research Applications

Thorium selenide has several scientific research applications, including:

Chemistry: It is used in the study of chalcogenide chemistry and the synthesis of new materials.

Biology: Research on this compound’s biological interactions is limited, but it is studied for its potential effects on biological systems.

Medicine: There is ongoing research into the potential medical applications of this compound, particularly in radiotherapy.

Industry: This compound is used in the production of high-temperature ceramics and as a semiconductor material in electronic devices.

Mechanism of Action

The mechanism by which thorium selenide exerts its effects involves its interaction with molecular targets and pathways. In biological systems, this compound can interact with proteins and enzymes, potentially affecting their function. The exact molecular targets and pathways involved are still under investigation, but it is known that this compound can modulate oxidative stress and cellular metabolism .

Comparison with Similar Compounds

Thorium selenide can be compared with other similar compounds such as thorium sulfide (ThS₂) and thorium telluride (ThTe₂). These compounds share similar chemical properties but differ in their reactivity and applications. For example:

Thorium sulfide: More stable under oxidative conditions compared to this compound.

Thorium telluride: Exhibits different electronic properties, making it suitable for different semiconductor applications

This compound is unique due to its specific combination of thorium and selenium, which imparts distinct chemical and physical properties that are valuable in various scientific and industrial applications .